2-Amino-4-(trifluoromethyl)thiazole-5-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of 2-amino-1,3-thiazole-4-carboxylic acid derivatives has been explored in various studies. A series of these derivatives were designed and synthesized, with their structures confirmed through various spectroscopic methods such as IR, 1H NMR, 13C NMR, and HRMS or elemental analysis . Another study reported the synthesis of 2-amino-5-aryl-1,3-thiazole-4-carboxylic acid derivatives from the reaction of aromatic aldehyde with dichloro acetic acid and thiourea . Additionally, a one-step, multi-component reaction was developed for the synthesis of fully substituted 5-amino-4-carboxamidthiazoles, providing rapid access to functionalized thiazoles .
Molecular Structure Analysis
The molecular structure of thiazole derivatives has been a subject of interest. For instance, the crystallographic data of 2-amino-4-(methoxymethyl)thiazole-5-carboxylic acid Me ester revealed two crystallographically independent conformations, which differ by the rotational positions of their methoxymethyl substituents . In another study, molecules of 2-amino-5-trifluoromethyl-1,3,4-thiadiazole were linked by hydrogen bonds into sheets of alternating rings, demonstrating the importance of intermolecular interactions in the solid-state structure .
Chemical Reactions Analysis
The reactivity of thiazole derivatives has been investigated, with studies showing that these compounds can undergo various chemical reactions. For example, thioamides of 5-amino-2-aryl-2H-1,2,3-triazole-4-carboxylic acid were synthesized and their heterocyclization reactions with bifunctional reagents were studied, leading to the formation of new heterocyclic polycyclic ensembles . The behavior of 5-amino-3-trifluoromethylisoxazole- and -pyrazole-4-carboxylic acids towards electrophiles was also examined, revealing different reaction outcomes such as diacylation and cyclization .
Physical and Chemical Properties Analysis
The physical and chemical properties of 2-amino-1,3-thiazole-4-carboxylic acid derivatives have been evaluated, particularly in terms of their biological activities. Preliminary bioassays indicated that these compounds exhibited good fungicidal activity, and some showed significant activity against Tobacco Mosaic Virus (TMV) in vivo . The antibacterial study of new 2-amino-5-aryl-1,3-thiazole-4-carboxylic acid derivatives also contributed to the understanding of their potential as pharmacologically active compounds .
Scientific Research Applications
-
Scientific Field: Medicinal Chemistry
- Application : The compound is used as a starting material for the synthesis of a diverse range of heterocyclic analogues .
- Methods of Application : The compound is used in the synthesis of Schiff bases . The exact procedures and technical details can vary depending on the specific synthesis being performed.
- Results : The synthesized compounds have shown promising therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory & analgesic agents .
-
Scientific Field: Organic Synthesis
-
Scientific Field: Pesticide Synthesis
-
Scientific Field: Antimicrobial Research
- Application : The compound is used in the synthesis of Schiff bases, which have shown promising therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory & analgesic agents .
- Methods of Application : The compound is synthesized and characterized by FTIR and NMR . Evaluation of antibacterial potential against multi-drug resistant clinical isolates was performed and minimum inhibitory concentration (MIC) values were determined .
- Results : Among all the synthesized compounds, some showed significant antibacterial potential towards gram-positive Staphylococcus epidermidis and gram-negative Pseudomonas aeruginosa at MIC 250 µg/mL and 375 µg/mL respectively . Likewise, some compounds exhibited inhibitory potential against gram-positive Staphylococcus aureus and gram-negative Escherichia coli at MIC values of 250 and 375 µg/mL respectively . Some compounds also showed maximum antifungal potential .
-
Scientific Field: Cancer Research
- Application : This compound is used in the synthesis of pyrimidine scaffolds, which have shown promising therapeutic roles in cancer treatment .
- Methods of Application : The compound is synthesized and characterized by FTIR and NMR . The exact procedures and technical details can vary depending on the specific synthesis being performed.
- Results : Among all the synthesized compounds, some showed maximum cytotoxicity towards six cancer cell lines .
-
Scientific Field: Insecticide Synthesis
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3F3N2O2S/c6-5(7,8)2-1(3(11)12)13-4(9)10-2/h(H2,9,10)(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGMYYADEHCNLGO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(N=C(S1)N)C(F)(F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3F3N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70371052 |
Source
|
| Record name | 2-Amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70371052 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-(trifluoromethyl)thiazole-5-carboxylic acid | |
CAS RN |
239135-55-8 |
Source
|
| Record name | 2-Amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70371052 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Amino-4-(trifluoromethyl)thiazole-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(2-Aminoethyl)amino]nicotinic acid](/img/structure/B1272153.png)
![4-Biphenyl-4-YL-2,3-dihydro-1H-benzo[B][1,4]diazepine](/img/structure/B1272156.png)
![9-Amino-1,2,3,4-tetrahydro-benzo[e][1,4]diazepin-5-one](/img/structure/B1272157.png)
